Cas no 32461-94-2 ( )

• Product Name: &nbsp
• CAS No: 32461-94-2
• MF: C₁₄H₂₈N₂S₂
• MW: 288.5155210495
• CID: 916960
• PubChem ID: 3032897
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N,N'-dihexylethanedithioamide
• AC1MHUXE
• BRN 2367689
• N,N'-Dihexyl-dithiooxamid
• N,N'-Di-n-hexyldithiooxamide
• NSC519350
• OXAMIDE, N,N'-DIHEXYLDITHIO-
• Oxamide,N'-dihexyldithio-
• USAF MK-45
• Ethanedithioamide,N'-dihexyl-
• Ethanedithioamide, N,N'-dihexyl-
• DTXSID90186201
• ETHANEDITHIOAMIDE, N1,N2-DIHEXYL-
• NSC-519350
• SCHEMBL11410599
• YA7MQ28HWE
• NSC 519350
• 32461-94-2
• N1,N2-DIHEXYLETHANEDITHIOAMIDE
• UNII-YA7MQ28HWE
•  

• Inchi： 1S/C14H28N2S2/c1-3-5-7-9-11-15-13(17)14(18)16-12-10-8-6-4-2/h3-12H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： VVCNSLBJUGLILN-UHFFFAOYSA-N
• SMILES： S=C(C(NCCCCCC)=S)NCCCCCC

Computed Properties

• Exact Mass: 288.16964
• Monoisotopic Mass: 288.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 370.2°C at 760 mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.529
• PSA: 24.06
• LogP: 4.76280